Cas no 2429-70-1 (1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• CAS No: 2429-70-1
• MF: C₃₂H₂₁N₅Na₂O₇S₂
• MW: 697.64798617363
• CID: 259843
• PubChem ID: 134541
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'...
• 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodi
• CI 22145
• ERIE GARNET
• ERIE GARNET B,TECHNICAL
• 4-amino-3-[(E)-{4'-[(2Z)-2-(1-oxo-4-sulfonaphthalen-2(1H)-ylidene)hydrazino]biphenyl-4-yl}diazenyl]naphthalene-1-sulfonic acid
• C.I. 22145
• C.I. Direct Red 10
• C.I. Direct Red 10 (VAN)
• C.I. Direct Red 10, disodium salt (8CI)
• NSC-7231
• Direct Garnet BY
• Tertrodirect Bordeaux CG
• Direct Bordeaux TV
• 79U3AA1T8Z
• CI DIRECT RED 10, DISODIUM SALT
• Benzo Corinth G
• Calcomine Garnet BY
• Chlorazol Corinth GW
• C.I. Direct Red 10, disodium salt
• Disodium 4-amino-3-((4'-((1-hydroxy-4-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-4-yl)azo)naphthalene-1-sulphonate
• Direct Garnet R
• DTXSID401023879
• Chloramine Garnet RS
• Atul Direct Garnet BY
• Atul Direct Garnet B
• Trisulfon Garnet BR
• Congo Corinth MG
• Erie Garnet WD
• Benzanol Garnet
• UNII-79U3AA1T8Z
• NS00048793
• Amanil Garnet RB
• Direct Garnet BYD
• disodium;4-amino-3-[[4-[4-[(1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-1-sulfonate
• Congo Corinth G
• Direct Red 10
• Congo Corinth
• Atlantic Garnet B
• Chloramine Garnet R
• 2429-70-1
• Amanil Rubine R
• Azine Corinth G
• Amanil Rubine Y
• 1-Naphthalenesulfonic acid, 4-amino-3-((4'-((1-hydroxy-4-sulfo-2-naphthalenyl)azo)(1,1'-biphenyl)-4-yl)azo)-, disodium salt
• CHEBI:88202
• Direct Garnet B
• Nippon Corinth G
• Erie garnet B
• Brasilamina Garnet B
• disodium 3-({4'-[(1-amino-4-sulfonatonaphthalen-2-yl)diazenyl][1,1'-biphenyl]-4-yl}diazenyl)-4-hydroxynaphthalene-1-sulfonate
• Hispamin Garnet BF
• 1-NAPHTHALENESULFONIC ACID, 4-AMINO-3-(2-(4'-(2-(1-HYDROXY-4-SULFO-2-NAPHTHALENYL)DIAZENYL)(1,1'-BIPHENYL)-4-YL)DIAZENYL)-, SODIUM SALT (1:2)
• Diazol Bordeaux TV
• Chloramine Garnet NR
• Trisulfon Garnet BRY
• Pontamine Garnet R
• Mitsui Direct Corinth G
• Erie Garnet B (Biological stain)
• Sodium 4-amino-3-((4'-((1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl)-[1,1'-biphenyl]-4-yl)diazenyl)naphthalene-1-sulfonate
• EINECS 219-381-1
• NSC 7231
• CI DIRECT RED 10

• MDL： MFCD00046442
• Inchi： 1S/C32H23N5O7S2.2Na/c33-31-25-7-3-1-5-23(25)29(45(39,40)41)17-27(31)36-34-21-13-9-19(10-14-21)20-11-15-22(16-12-20)35-37-28-18-30(46(42,43)44)24-6-2-4-8-26(24)32(28)38;;/h1-18,38H,33H2,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b36-34+,37-35+;;
• InChI Key： ZWYHVBGOBINPHN-AVRYKWKFSA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=CC(=C2C=CC=CC2=C1O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 720.05800
• Monoisotopic Mass: 697.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 223A^2

Experimental Properties

• Density: 1.54
• Refractive Index: 1.74
• PSA: 226.85000
• LogP: 10.32960

1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines